3-{[2-(Trifluoromethyl)phenyl]carbamoyl}phenyl acetate
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Overview
Description
3-{[2-(Trifluoromethyl)phenyl]carbamoyl}phenyl acetate, commonly known as TTPA, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields. TTPA is a white crystalline powder that is soluble in organic solvents such as chloroform and methanol.
Mechanism of Action
The mechanism of action of TTPA is not fully understood. However, it is believed that TTPA exerts its pharmacological effects by inhibiting the activity of certain enzymes and signaling pathways. TTPA has been shown to inhibit the activity of the NF-κB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
TTPA has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the production of pro-inflammatory cytokines such as interleukin-6 and tumor necrosis factor-alpha. TTPA has also been shown to increase the activity of antioxidant enzymes such as superoxide dismutase and catalase.
Advantages and Limitations for Lab Experiments
TTPA has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. TTPA is also soluble in organic solvents, which makes it easy to dissolve in various experimental solutions. However, TTPA has some limitations for use in lab experiments. Its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects. TTPA also has limited solubility in aqueous solutions, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on TTPA. One area of research is to further elucidate its mechanism of action and signaling pathways. Another area of research is to explore its potential applications in the treatment of various diseases such as cancer and neurodegenerative disorders. Additionally, research can be conducted to optimize the synthesis method of TTPA and improve its solubility in aqueous solutions.
Synthesis Methods
TTPA can be synthesized through a multi-step process starting with the reaction of 2-(trifluoromethyl)aniline and phosgene to form 2-(trifluoromethyl)phenyl isocyanate. This intermediate is then reacted with 3-aminophenyl acetic acid to form TTPA. The purity of TTPA can be improved by recrystallization from a suitable solvent.
Scientific Research Applications
TTPA has been extensively studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, anti-oxidant, and anti-tumor properties. TTPA has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that is involved in the degradation of the neurotransmitter acetylcholine.
properties
Molecular Formula |
C16H12F3NO3 |
---|---|
Molecular Weight |
323.27 g/mol |
IUPAC Name |
[3-[[2-(trifluoromethyl)phenyl]carbamoyl]phenyl] acetate |
InChI |
InChI=1S/C16H12F3NO3/c1-10(21)23-12-6-4-5-11(9-12)15(22)20-14-8-3-2-7-13(14)16(17,18)19/h2-9H,1H3,(H,20,22) |
InChI Key |
URLKNOMXARPUAX-UHFFFAOYSA-N |
SMILES |
CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(F)(F)F |
Canonical SMILES |
CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(F)(F)F |
Origin of Product |
United States |
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